N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-2-(4-phenylphenyl)acetamide

• IUPAC Name: N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C24H24N2O3S/c1-18-8-13-22(26-14-5-15-30(26,28)29)17-23(18)25-24(27)16-19-9-11-21(12-10-19)20-6-3-2-4-7-20/h2-4,6-13,17H,5,14-16H2,1H3,(H,25,27)
• InChI Key: MHDXGZSANUMGGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)CC3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol

Description

“N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-2-(4-phenylphenyl)acetamide” is a chemical compound with the molecular formula C24H24N2O3S and a molecular weight of 420.53. It contains a thiazolidine motif, which is a five-membered heterocyclic moiety with sulfur at the first position and nitrogen at the third position. Thiazolidine motifs are present in diverse natural and bioactive compounds and are used in the synthesis of valuable organic combinations.

Synthesis Analysis

Thiazolidine derivatives, including the compound , can be synthesized using various approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry. These methods aim to improve selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidine ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen. This ring is attached to two phenyl groups and an acetamide group.

Chemical Reactions Analysis

Thiazolidine derivatives can be synthesized through various reactions involving hydrazonoyl halides and alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 420.53. Other physical and chemical properties specific to this compound are not provided in the available resources.

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The future research directions could involve developing multifunctional drugs and improving their activity. The accessible clinical applications in various biological targets are critically reviewed. These data provide useful information for designing next-generation drug candidates.